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Optimizing PC61BM layer thickness for
maximum electron extraction
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Compound of Interest |

(6,6)-phenyl-C61 Methyl-
Compound Name:
hexanoate
CAS No.: 1242279-48-6
Cat. No.: B1173787

PC61BM Optimization Support Center

Status: Operational | Lead Scientist: Dr. A. Vance | Topic: Electron Transport Layer (ETL)
Optimization

Core Directive: The "Goldilocks" Efficiency Zone

User Query:"Why does my device performance drop when | increase the PC61BM thickness to
ensure full coverage?"

Technical Insight: Optimizing PC61BM ([6,6]-Phenyl-C61-butyric acid methyl ester) is a battle
between series resistance (

) and shunt resistance (

)

e Too Thin (<30 nm): Incomplete coverage leads to direct contact between the hydrophilic
perovskite and the metal electrode. This creates "shunting paths,” drastically lowering

and
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e Too Thick (>60 nm): PC61BM has relatively low electron mobility (

) compared to perovskites. Excessive thickness increases

, causing charge accumulation at the interface. This manifests as an "S-shaped" J-V curve
and a collapsed Fill Factor (FF).

The Target: For planar inverted (p-i-n) perovskite solar cells, the optimal thickness is typically
30-50 nm. This provides just enough material to form a continuous film without introducing
significant bulk resistance.

Troubleshooting & Diagnostics (Q&A)
Issue A: The "S-Shaped" J-V Curve

Q:"My J-V curve looks normal near

but bends inwards near
(S-shape). Is my PC61BM layer degrading?"

A: It is likely not degrading, but rather blocking charge extraction. The S-shape indicates an
extraction barrier.[1][2] Charges are generated faster than they can move through the ETL,
causing them to pile up at the Perovskite/PC61BM interface.

Immediate Fixes:

o Reduce Thickness: Increase spin speed by 500-1000 rpm or dilute your solution (e.g., from
20 mg/mL to 15 mg/mL).

o Check Annealing: Under-annealed PC61BM may lack the crystallinity required for efficient
hopping transport. Anneal at 100°C for 10—-30 mins inside a glovebox.

« Interface Engineering: If thinning the layer causes shunts, insert a thin dipole layer (like BCP
or LiF) between the PC61BM and the electrode to lower the work function barrier.

Issue B: Pinholes & Comet Streaks

Q:"l see comet-like streaks and pinholes in my SEM images. I'm using Chlorobenzene (CB)."
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A: This is a solvent evaporation issue. CB evaporates rapidly, freezing "waves" of the fluid in
place before they flatten.

The Solution: Solvent Engineering Switch to a binary solvent blend or a higher boiling point
solvent.

o Standard: Chlorobenzene (CB) — Good solubility, fast drying (Risk: Streaks).

» Alternative: 1,2-Dichlorobenzene (DCB) — Slower drying, allows the film to "self-level" for
higher uniformity.

e Recommendation: Use DCB or a CB:DCB (3:1) ratio.[3] The slower evaporation yields a
smoother morphology, though it requires a longer annealing time to fully remove solvent
residues.

Standardized Experimental Protocol

Use this baseline recipe to establish a control device before optimization.

Materials Preparation
e Solute: PC61BM (>99.5% purity).

e Solvent: Chlorobenzene (anhydrous).[4]
o Concentration:20 mg/mL.

« Filtration: 0.45 um PTFE filter (Critical: PC61BM aggregates easily).

Deposition Workflow (Dynamic vs. Static)

Note: For rough perovskite surfaces, Dynamic Dispensing is superior.
e Pre-heat: Warm the PC61BM solution to 50°C for 30 mins to ensure full dissolution.
e Substrate Prep: Ensure the perovskite layer is dry and at room temperature.

e Dispense (Dynamic):
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o Start spinner at 1000 rpm.
o Immediately dispense 40 pL of solution onto the center of the spinning substrate.

o Ramp quickly (within 1s) to 2000 rpm.

e Spin Cycle: Hold at 2000 rpm for 45 seconds.
e Annealing: Transfer immediately to a hotplate. Anneal at 100°C for 10 minutes.

Data Table: Concentration vs. Estimated Thickness (at 2000 rpm)

Concentration (mg/mL) Est. Thickness (hm) Expected Outcome
10 15-20 High Shunt Risk (Pinholes)
20 35-45 Optimal Balance
30 55-65 Good Coverage, Moderate
High
50 >80
, S-Shape Risk

Visualization: Optimization Logic
Figure 1: The Optimization Loop

This diagram illustrates the iterative process of tuning the ETL for maximum electron extraction.
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Caption: Figure 1. Decision matrix for tuning PC61BM layer properties based on J-V curve
feedback.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]
e 2.researchgate.net [researchgate.net]
o 3. researchgate.net [researchgate.net]
e 4.researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Optimizing PC61BM layer thickness for maximum
electron extraction]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173787#optimizing-pc61bm-layer-thickness-for-
maximume-electron-extraction]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1173787?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/290479279_Origin_of_the_S-Shaped_JV_Curve_and_the_Light-Soaking_Issue_in_Inverted_Organic_Solar_Cells
https://www.researchgate.net/publication/337428899_Origins_of_the_s-shape_characteristic_in_J-V_curve_of_inverted-type_perovskite_solar_cells
https://www.researchgate.net/post/Spin-Coating-P3HT-PCBM-on-Silicon-wafers
https://www.researchgate.net/post/I-cannot-get-a-uniform-layer-of-PCBM-in-a-Chlorobenzene-solution-on-a-PEDOTPSS-layer-by-Spin-Coating
https://www.benchchem.com/product/b1173787#optimizing-pc61bm-layer-thickness-for-maximum-electron-extraction
https://www.benchchem.com/product/b1173787#optimizing-pc61bm-layer-thickness-for-maximum-electron-extraction
https://www.benchchem.com/product/b1173787#optimizing-pc61bm-layer-thickness-for-maximum-electron-extraction
https://www.benchchem.com/product/b1173787#optimizing-pc61bm-layer-thickness-for-maximum-electron-extraction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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